3,5-bis(methacryloylamino)benzoic acid

• IUPAC Name: 3,5-bis(2-methylprop-2-enoylamino)benzoic acid
• InChI: InChI=1S/C15H16N2O4/c1-8(2)13(18)16-11-5-10(15(20)21)6-12(7-11)17-14(19)9(3)4/h5-7H,1,3H2,2,4H3,(H,16,18)(H,17,19)(H,20,21)
• InChI Key: UXCKRBWNHFQMJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)NC1=CC(=CC(=C1)C(=O)O)NC(=O)C(=C)C
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

3,5-Bis(methacryloylamino)benzoic acid is a benzoic acid derivative functionalized with methacryloylamino groups at the 3 and 5 positions. The methacryloyl moiety (CH₂=C(CH₃)CO-) introduces vinyl groups, making the compound reactive in polymerization and crosslinking applications. Structurally, it combines a central aromatic core with two methacrylamide substituents, which confer unique physicochemical properties, such as enhanced hydrophobicity and radical-mediated reactivity. This compound is likely synthesized via acylation of 3,5-diaminobenzoic acid with methacryloyl chloride, analogous to methods used for related bis-acylated benzoic acids . Potential applications include its use as a monomer in dental resins, hydrogels, or drug delivery systems due to its polymerizable vinyl groups .

Comparison with Similar Compounds

Solubility and Reactivity

• 3,5-Bis(methacryloylamino)benzoic acid: Limited water solubility due to hydrophobic methacryloyl groups; soluble in polar aprotic solvents (e.g., DMF, DMSO). Reactive in free-radical polymerization .
• 3,5-Bis(trifluoromethyl)benzoic acid: Highly hydrophobic (log P ~ 3.5); used in organocatalysis for its strong acidity (pKa ~ 1.5) .
• 3,5-Bis(aminomethyl)benzoic acid: Water-soluble at acidic pH; forms stable coordination complexes with transition metals .

Thermal Stability

• Methacryloylamino derivatives exhibit moderate thermal stability (decomposition >200°C), whereas trifluoromethyl analogs have higher thermal resistance (mp 140–144°C) .

Research Findings and Data

Performance in Extraction Systems

• Benzoic acid derivatives with hydrophobic substituents (e.g., trifluoromethyl) achieve >98% extraction in emulsion liquid membranes within 5 minutes, outperforming acetic acid due to higher membrane-phase solubility .